Cas no 761440-64-6 (1-(3-Methoxy-4-nitrophenyl)-4-piperidinone)

• Product Name: 1-(3-Methoxy-4-nitrophenyl)-4-piperidinone
• CAS No: 761440-64-6
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD09972250
• CID: 835580
• PubChem ID: 25918857
• Update Time: 2025-04-19

1-(3-Methoxy-4-nitrophenyl)-4-piperidinone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-4-nitrophenyl)piperidin-4-one
• 1-(3-Methoxy-4-nitrophenyl)tetrahydro-4(1H)-pyridinone
• 1-(3-methoxy-4-nitro-phenyl)piperidin-4-one
• 1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinone
• methoxynitrophenyltetrahydropyridinone
• BCP29495
• 1840AC
• 1-(3-methoxy-4 nitrophenyl)piperidin-4-one
• 1-(3-Methoxy-4-nitro-phenyl)-piperidin-4-one
• 1-(3-Methoxy-4-nitrophenyl)piperidin-4- one
• W18380
• 1-(3-Methoxy-4-nitro-phenyl)-piperidine
• CS-0005887
• MFCD09972250
• 761440-64-6
• MB-0727
• AKOS005073602
• SCHEMBL310848
• DTXSID70649783
• 1-(3-Methoxy-4-nitro-phenyl)-piperidine-4-one
• VWVGKNTWOBCSTI-UHFFFAOYSA-N
• DB-345238
• 1-(3-Methoxy-4-nitrophenyl)-4-piperidinone

• MDL： MFCD09972250
• Inchi： 1S/C12H14N2O4/c1-18-12-8-9(2-3-11(12)14(16)17)13-6-4-10(15)5-7-13/h2-3,8H,4-7H2,1H3
• InChI Key： VWVGKNTWOBCSTI-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 250.09500
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4

Experimental Properties

• PSA: 75.36000
• LogP: 2.36090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines